(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[[5-(4-methoxyphenyl)furan-2-yl]methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-24-15-7-5-14(6-8-15)17-10-9-16(25-17)13-18-19(23)21-20(26-18)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3/b18-13+
• InChI Key: JYPDWAMGYPVEOT-QGOAFFKASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N=C(S3)N4CCCCC4
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N=C(S3)N4CCCCC4
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• CAS No.: 507227-84-1

Description

(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C20H20N2O3S and its molecular weight is 368.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

One significant application of compounds related to (E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one is in antimicrobial activities. A study by Başoğlu et al. (2013) describes the synthesis of similar compounds, demonstrating their potential in combating microorganisms. This is indicative of the broader potential of such compounds in antimicrobial research (Başoğlu et al., 2013).

Anticancer Properties

The compound's structure, which includes a thiazole unit, has been linked to potential anti-cancer properties. Karayel (2021) conducted a study focusing on the anti-cancer properties of similar compounds, using molecular docking and density functional theory, revealing their potential effectiveness against cancer cells (Karayel, 2021).

Synthesis and Structural Studies

Various studies have focused on the synthesis of related compounds, highlighting their chemical stability and potential applications. For instance, Rahmani et al. (2017) investigated the solid-state structure and synthesis of a similar compound, providing insights into the structural aspects that could be relevant to this compound (Rahmani et al., 2017).

Anticandidal and Anticancer Agents

Altıntop et al. (2014) synthesized new thiazolyl hydrazone derivatives and evaluated them for their anticandidal and anticancer activities, showing that similar compounds have a dual role in both anticandidal and anticancer treatments (Altıntop et al., 2014).

Anti-inflammatory and Antibacterial Agents

A study by Ravula et al. (2016) on novel pyrazoline derivatives, which are structurally related to this compound, demonstrated significant anti-inflammatory and antibacterial activities, indicating the potential of similar compounds in these areas (Ravula et al., 2016).